Cas no 540-08-9 (9-Heptadecanone)

• Product Name: 9-Heptadecanone
• CAS No: 540-08-9
• MF: C₁₇H₃₄O
• MW: 254.45126581192
• MDL: MFCD00009573
• CID: 82470
• PubChem ID: 87570923
• Update Time: 2025-06-10

9-Heptadecanone Chemical and Physical Properties

Names and Identifiers

• heptadecan-9-one
• 9-Heptadecanone
• Di-n-octyl ketone~Pelargone
• Di-n-octyl Ketone
• Pelargone
• Dioctyl ketone
• Octyl ketone
• Dioctylketone
• 9-Oxoheptadecane
• WTJKUFMLQFLJOT-UHFFFAOYSA-N
• bis-octyl ketone
• Di-n-Octylketone
• NSC7336
• BDBM50436157
• LMFA12000196
• 6065AH
• C17H34O
• EN300-21560
• F17749
• DTXSID50202310
• CS-0152276
• EINECS 208-734-5
• KXL8T26JYS
• BP-31167
• CHEMBL2398215
• SY049595
• AS-56674
• BRN 1707117
• 4-01-00-03396 (Beilstein Handbook Reference)
• NSC-7336
• CHEBI:213596
• MFCD00009573
• 540-08-9
• SCHEMBL342685
• NSC 7336
• NS00032916
• H0536
• FT-0621663
• AKOS009031334
• DTXCID50124801
• DB-052455

• MDL： MFCD00009573
• Inchi： 1S/C17H34O/c1-3-5-7-9-11-13-15-17(18)16-14-12-10-8-6-4-2/h3-16H2,1-2H3
• InChI Key： WTJKUFMLQFLJOT-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCC)CCCCCCCC
• BRN： 1707117

Computed Properties

• Exact Mass: 254.26100
• Monoisotopic Mass: 254.260965704 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 7
• Molecular Weight: 254.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.8381 (estimate)
• Melting Point: 50.0 to 54.0 deg-C
• Boiling Point: 250-253°C
• Flash Point: 250-253°C
• Refractive Index: 1.4465 (estimate)
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Water Partition Coefficient: Soluble in toluene. Insoluble in water.
• PSA: 17.07000
• LogP: 6.05670
• Solubility: Not determined

9-Heptadecanone Security Information

• Safety Instruction： S22-S24/25
• RTECS：MI3925000
• Safety Term：S22;S24/25
• Storage Condition：Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 9-Heptadecanone

9-Heptadecanone (CAS No. 540-08-9): An Overview of Its Properties, Applications, and Recent Research

9-Heptadecanone (CAS No. 540-08-9) is a long-chain ketone with a molecular formula of C17H34O. This compound is characterized by its linear structure with a ketone functional group located at the 9th carbon atom. 9-Heptadecanone is a colorless liquid with a mild, characteristic odor and is insoluble in water but soluble in most organic solvents. Its physical and chemical properties make it a valuable compound in various applications, particularly in the fields of chemistry, biology, and pharmaceuticals.

The molecular weight of 9-Heptadecanone is approximately 258.46 g/mol. It has a boiling point of around 310°C and a melting point of -32°C. These properties contribute to its stability and versatility in different environments. The compound's low toxicity and minimal environmental impact further enhance its appeal for industrial and research purposes.

In the context of chemical synthesis, 9-Heptadecanone serves as an important intermediate for the production of various compounds. Its reactivity with different functional groups allows chemists to synthesize complex molecules with specific functionalities. For instance, 9-Heptadecanone can be reduced to form 9-heptadecanol, which has applications in the production of surfactants and emulsifiers. Additionally, it can undergo condensation reactions to form esters and amides, which are crucial in the development of pharmaceuticals and personal care products.

Recent research has highlighted the potential of 9-Heptadecanone in the field of biomimetic chemistry. Scientists have explored its use as a model compound for studying the behavior of natural lipids in biological systems. For example, studies have shown that 9-Heptadecanone can mimic the properties of certain fatty acids found in cell membranes, making it useful for investigating membrane dynamics and lipid signaling pathways.

In the realm of pharmaceutical research, 9-Heptadecanone has been investigated for its potential therapeutic applications. One area of interest is its role as a precursor for the synthesis of anti-inflammatory agents. Research published in the *Journal of Medicinal Chemistry* has demonstrated that derivatives of 9-Heptadecanone exhibit significant anti-inflammatory activity, suggesting their potential use in treating conditions such as arthritis and other inflammatory disorders.

Furthermore, 9-Heptadecanone has been studied for its antimicrobial properties. A study published in *Antimicrobial Agents and Chemotherapy* found that certain derivatives of 9-Heptadecanone exhibit potent activity against a range of bacterial strains, including multidrug-resistant pathogens. This finding opens up new possibilities for developing novel antibiotics to combat drug-resistant infections.

The environmental impact of 9-Heptadecanone has also been a subject of recent research. Studies have shown that it biodegrades readily under aerobic conditions, reducing concerns about its persistence in the environment. This characteristic makes it an attractive choice for green chemistry initiatives aimed at minimizing environmental pollution.

In addition to its chemical and biological applications, 9-Heptadecanone has found use in analytical chemistry as a reference standard for gas chromatography (GC) and mass spectrometry (MS). Its well-defined properties make it an ideal compound for calibrating analytical instruments and ensuring accurate measurements.

The market demand for 9-Heptadecanone continues to grow due to its diverse applications across multiple industries. Key players in the chemical industry are investing in research and development to explore new uses and improve production processes for this versatile compound.

In conclusion, 9-Heptadecanone (CAS No. 540-08-9) is a multifaceted compound with significant potential in various fields. Its unique properties make it an essential component in chemical synthesis, biomimetic studies, pharmaceutical development, and environmental research. As ongoing research continues to uncover new applications and benefits, the importance of 9-Heptadecanone is likely to increase further.